Cas no 588-95-4 (Benzaldehyde,4-fluoro-, oxime, [C(Z)]-)
Technical Introduction:
Benzaldehyde,4-fluoro-, oxime, [C(Z)]- is a fluorinated oxime derivative characterized by its distinct stereochemistry (Z-configuration) and functional versatility. The presence of the fluoro substituent enhances its reactivity and stability, making it valuable in organic synthesis, particularly in the construction of heterocycles or as an intermediate in pharmaceutical and agrochemical applications. The oxime group offers further derivatization potential, enabling selective transformations under mild conditions. Its well-defined Z-configuration ensures consistent performance in stereospecific reactions. This compound is typically handled under controlled conditions due to its sensitivity to light and moisture. Suitable for research and industrial use, it demonstrates high purity and reproducibility in synthetic workflows.
588-95-4 structure
Product Name:Benzaldehyde,4-fluoro-, oxime, [C(Z)]-
CAS No:588-95-4
MF:C7H6FNO
MW:139.127045154572
MDL:MFCD00133101
CID:374426
PubChem ID:6436078
Update Time:2025-06-08
Benzaldehyde,4-fluoro-, oxime, [C(Z)]- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,4-fluoro-, oxime, [C(Z)]-
- 4-FLUOROBENZALDEHYDE OXIME
- 4-FLUOROBENZALDOXIME
- (Z)-4-Fluorobenzaldehyde oxime
- (Z)-4-fluorobenzaldoxime
- (Z)-p-fluorobenzaldehyde oxime
- 4-Fluor-benzaldehyd-seqcis-oxim
- 4-fluoro-benzaldehyde seqcis-oxime
- Einecs 209-628-1
- syn-4-fluorobenzaldoxime
- Z-p-fluorobenzaldoxime
- 459-23-4
- N-[(4-fluorophenyl)methylidene]hydroxylamine
- 7304-35-0
- 4-Fluorobenzaldehydeoxime
- Z49568341
- FSKSLWXDUJVTHE-UITAMQMPSA-N
- (c(E))-4-Fluorobenzaldehyde oxime
- MS-8951
- CHEMBL2420346
- syn-p-Fluorobenzaldehyde oxime
- SCHEMBL203663
- CS-B1571
- UNII-R4E5N38TPU
- (E)-N-[(4-FLUOROPHENYL)METHYLIDENE]HYDROXYLAMINE
- FSKSLWXDUJVTHE-WEVVVXLNSA-
- 4-Fluorobenzaldehyde oxime, Z-
- Benzaldehyde,p-fluoro-,oxime
- (1E)-4-fluorobenzaldehyde oxime
- F3147-4338
- (Z)-4-fluoro-benzaldehyde oxime
- p-Fluorobenzaldehyde oxime
- (E)-4-fluorobenzaldehyde oxime
- 3WAW4H2CAE
- (NE)-N-[(4-fluorophenyl)methylidene]hydroxylamine
- ANTI-4-FLUOROBENZALDOXIME
- p-fluorobenzaldoxime
- (Z)-N-[(4-FLUOROPHENYL)METHYLIDENE]HYDROXYLAMINE
- NS00043000
- UNII-3WAW4H2CAE
- EN300-15683
- AKOS001042400
- Benzaldehyde, 4-fluoro-, oxime, (c(E))-
- [C(E)]-4-Fluorobenzaldehyde oxime
- AKOS025310432
- R4E5N38TPU
- (E)-p-Fluorobenzaldehyde oxime
- Benzaldehyde, 4-fluoro-, oxime, [C(E)]-
- LS-13259
- 588-95-4
- A832063
- InChI=1/C7H6FNO/c8-7-3-1-6(2-4-7)5-9-10/h1-5,10H/b9-5+
- 4-Fluorobenzaldehyde oxime #
- MFCD00133101
-
- MDL: MFCD00133101
- Inchi: 1S/C7H6FNO/c8-7-3-1-6(2-4-7)5-9-10/h1-5,10H/b9-5+
- InChI Key: FSKSLWXDUJVTHE-WEVVVXLNSA-N
- SMILES: FC1C=CC(/C=N/O)=CC=1
Computed Properties
- Exact Mass: 139.04300
- Monoisotopic Mass: 139.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 32.6A^2
Experimental Properties
- Density: 1.14
- Melting Point: 82-85 °C(lit.)
- Boiling Point: 194.9 °C at 760 mmHg
- Flash Point: 71.7 °C
- PSA: 32.59000
- LogP: 1.63380
Benzaldehyde,4-fluoro-, oxime, [C(Z)]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB134952-1 g |
4-Fluorobenzaldoxime, 98%; . |
588-95-4 | 98% | 1g |
€76.10 | 2022-06-12 | |
| abcr | AB134952-5 g |
4-Fluorobenzaldoxime, 98%; . |
588-95-4 | 98% | 5g |
€138.80 | 2022-06-12 | |
| abcr | AB134952-25 g |
4-Fluorobenzaldoxime, 98%; . |
588-95-4 | 98% | 25g |
€311.30 | 2023-05-21 | |
| abcr | AB134952-25g |
4-Fluorobenzaldoxime, 98%; . |
588-95-4 | 98% | 25g |
€204.10 | 2025-02-15 |
Benzaldehyde,4-fluoro-, oxime, [C(Z)]- Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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